Cas no 2228818-12-8 (6-chloro-3-(nitromethyl)-1H-indole)

• Product Name: 6-chloro-3-(nitromethyl)-1H-indole
• CAS No: 2228818-12-8
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• CID: 6284845
• PubChem ID: 165966107
• Update Time: 2025-11-01

6-chloro-3-(nitromethyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 6-chloro-3-(nitromethyl)-1H-indole
• 2228818-12-8
• EN300-1992264

• Inchi： 1S/C9H7ClN2O2/c10-7-1-2-8-6(5-12(13)14)4-11-9(8)3-7/h1-4,11H,5H2
• InChI Key： LATPFCPUBGUNFL-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC=C2C[N+](=O)[O-]

Computed Properties

• Exact Mass: 210.0196052g/mol
• Monoisotopic Mass: 210.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61.6Ų

Additional information on 6-chloro-3-(nitromethyl)-1H-indole

Introduction to 6-chloro-3-(nitromethyl)-1H-indole (CAS No. 2228818-12-8)

6-chloro-3-(nitromethyl)-1H-indole, identified by its Chemical Abstracts Service (CAS) number 2228818-12-8, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aromatic molecule has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of both chloro and nitromethyl substituents on the indole backbone imparts distinct reactivity, making it a valuable scaffold for the synthesis of biologically active molecules.

The indole core is a well-documented motif in natural products and pharmaceuticals, renowned for its role in various biological processes. Modifications at the 3-position, such as the nitromethyl group, introduce electrophilic centers that can participate in nucleophilic substitution reactions, facilitating further derivatization. The chloro substituent at the 6-position enhances the electrophilicity of the aromatic ring, enabling electrophilic aromatic substitution reactions. This combination of functional groups makes 6-chloro-3-(nitromethyl)-1H-indole a versatile intermediate for constructing more complex molecules.

In recent years, there has been a surge in interest regarding indole derivatives as potential therapeutic agents. Studies have highlighted their role in modulating various biological pathways, including inflammation, neurodegeneration, and cancer. The nitromethyl group, in particular, has been explored for its ability to engage in redox chemistry, which could be exploited for developing prodrugs or bioactivatable compounds. Furthermore, the chloro group provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Heck couplings, allowing for the introduction of aryl or vinyl moieties.

One of the most compelling aspects of 6-chloro-3-(nitromethyl)-1H-indole is its potential as a precursor for kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently targeted in anticancer therapies. By leveraging the reactivity of the nitromethyl and chloro groups, researchers can design molecules that selectively inhibit aberrant signaling pathways associated with diseases such as leukemia and solid tumors. Preliminary studies have demonstrated that derivatives of this compound exhibit inhibitory activity against certain kinases, warranting further investigation.

The synthesis of 6-chloro-3-(nitromethyl)-1H-indole involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. A common approach begins with the bromination or chlorination of an indole precursor at the 6-position, followed by nitration to introduce the nitromethyl group at the 3-position. These steps require careful control of reaction conditions to avoid unwanted side products. Advanced techniques such as flow chemistry have been employed to enhance yield and purity, underscoring the importance of optimizing synthetic protocols.

The pharmacological potential of 6-chloro-3-(nitromethyl)-1H-indole has not gone unnoticed by academic and industrial researchers. Several groups have reported novel derivatives with enhanced binding affinity and selectivity for target proteins. For instance, modifications to the nitromethyl group have led to compounds that exhibit superior bioavailability while minimizing off-target effects. These findings underscore the importance of structure-activity relationship (SAR) studies in optimizing drug candidates derived from this scaffold.

Computational methods have also played a pivotal role in understanding the interactions between 6-chloro-3-(nitromethyl)-1H-indole derivatives and their biological targets. Molecular docking simulations have been used to predict binding modes and identify key residues involved in receptor recognition. These insights have guided experimental efforts toward designing more potent and selective inhibitors. Additionally, quantum mechanical calculations have provided valuable information about electronic properties, which can be correlated with pharmacological activity.

The versatility of 6-chloro-3-(nitromethyl)-1H-indole extends beyond kinase inhibition. Its structural framework allows for exploration in other therapeutic areas, including antimicrobial and anti-inflammatory applications. For example, incorporating additional functional groups can lead to compounds that disrupt bacterial biofilms or modulate inflammatory cytokine production. Such discoveries highlight the broad utility of indole derivatives as chemical probes for understanding disease mechanisms.

As research continues to evolve, new synthetic strategies will undoubtedly emerge to streamline access to 6-chloro-3-(nitromethyl)-1H-indole and its derivatives. Advances in catalysis, green chemistry principles, and automation promise to make these processes more efficient and sustainable. Moreover, interdisciplinary collaborations between chemists, biologists, and computer scientists will be essential for translating laboratory findings into tangible therapeutic benefits.

In conclusion,6-chloro-3-(nitromethyl)-1H-indole (CAS No. 2228818-12-8) represents a fascinating compound with immense potential in pharmaceutical research. Its unique structural features and reactivity make it an invaluable building block for developing novel therapeutics targeting various diseases. As our understanding of biological systems grows more sophisticated，so too will our ability to harness this compound's full potential.